Cas no 1354954-06-5 (1-[(5-ethyl-4-methyl-4H-1,2,4-triazol-3-yl)methyl]piperazine)

• Product Name: 1-[(5-ethyl-4-methyl-4H-1,2,4-triazol-3-yl)methyl]piperazine
• CAS No: 1354954-06-5
• MF: C₁₀H₁₉N₅
• MW: 209.291361093521
• CID: 4592601
• Update Time: 2025-06-11

1-[(5-ethyl-4-methyl-4H-1,2,4-triazol-3-yl)methyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[(5-ethyl-4-methyl-4H-1,2,4-triazol-3-yl)methyl]piperazine

• Inchi： 1S/C10H19N5/c1-3-9-12-13-10(14(9)2)8-15-6-4-11-5-7-15/h11H,3-8H2,1-2H3
• InChI Key： OSYUNOXLMUDBNA-UHFFFAOYSA-N
• SMILES： N1(CC2N(C)C(CC)=NN=2)CCNCC1

Additional information on 1-[(5-ethyl-4-methyl-4H-1,2,4-triazol-3-yl)methyl]piperazine

Introduction to 1-[(5-ethyl-4-methyl-4H-1,2,4-triazol-3-yl)methyl]piperazine (CAS No. 1354954-06-5)

1-[(5-ethyl-4-methyl-4H-1,2,4-triazol-3-yl)methyl]piperazine, a compound with the chemical identifier CAS No. 1354954-06-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structure of this compound features a piperazine moiety linked to a triazolyl group, which is further substituted with an ethyl and a methyl group. This specific arrangement of functional groups contributes to its unique chemical properties and biological activities.

The piperazine ring is a well-known pharmacophore in medicinal chemistry, often found in drugs that target central nervous system disorders, such as antipsychotics and antidepressants. Its ability to interact with various neurotransmitter receptors makes it a valuable scaffold for drug design. In contrast, the triazolyl group introduces additional binding potential and can enhance the compound's solubility and metabolic stability. The presence of both ethyl and methyl substituents further fine-tunes the compound's pharmacokinetic profile, making it an attractive candidate for further development.

Recent research has highlighted the importance of heterocyclic compounds in drug discovery. Among these, triazoles have shown promise in various therapeutic areas due to their ability to modulate biological pathways effectively. The combination of a triazolyl group with piperazine in 1-[(5-ethyl-4-methyl-4H-1,2,4-triazol-3-yl)methyl]piperazine creates a molecule with multiple potential binding sites on target proteins. This feature is particularly advantageous in the development of drugs that require precise interaction with biological targets.

In vitro studies have demonstrated that this compound exhibits interesting pharmacological properties. Specifically, it has shown potential as an antagonist for certain neurotransmitter receptors, which could make it useful in treating conditions such as anxiety and depression. The ethyl and methyl groups on the triazolyl ring appear to enhance the compound's affinity for these receptors without causing significant side effects. This balance is crucial for developing safe and effective pharmaceuticals.

The synthesis of 1-[(5-ethyl-4-methyl-4H-1,2,4-triazol-3-yl)methyl]piperazine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the triazolyl group into the piperazine framework is achieved through nucleophilic substitution reactions, followed by functional group transformations to introduce the ethyl and methyl groups. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to improve efficiency and selectivity.

The pharmacokinetic properties of this compound have been thoroughly evaluated through preclinical studies. These studies indicate that it has a favorable distribution profile, meaning it can reach target sites effectively while minimizing accumulation in non-target tissues. Additionally, its metabolic stability suggests that it can be administered repeatedly without significant degradation in the body. These characteristics are essential for developing drugs that require prolonged therapeutic action.

One of the most exciting aspects of 1-(5-Ethyl)-4-Methyl)-3-(Piperazinomethyl)-1H-Triazole is its potential application in treating neurological disorders. Current research is exploring its efficacy as a modulator of glutamate receptor activity, which could have implications for conditions such as epilepsy and neurodegenerative diseases. Glutamate is an important neurotransmitter involved in synaptic plasticity and learning, making its modulation a key area of interest in drug development.

The safety profile of this compound has been assessed through comprehensive toxicological studies conducted both in vitro and in vivo. These studies have shown that it exhibits low toxicity at therapeutic doses, with minimal adverse effects observed even at higher concentrations. This makes it a promising candidate for further clinical development without significant safety concerns.

The development of new pharmaceuticals relies heavily on understanding the interactions between molecules and biological targets at the molecular level. Computational methods such as molecular docking and dynamic simulations have been used to predict how 1-(5-Ethyl)-4-Methyl)-3-(Piperazinomethyl)-1H-Triazole interacts with its intended targets. These simulations have provided valuable insights into its binding mechanism and have helped guide the optimization process towards achieving higher efficacy.

The future prospects for this compound are promising, with ongoing research aimed at expanding its therapeutic applications. Investigating its potential use in treating inflammatory diseases has also been initiated, as preliminary data suggests that it may modulate inflammatory pathways effectively. This broadens its potential utility beyond neurological disorders alone.

In conclusion, 1-[(5-Ethyl)-4-methyl-(H₁,H₂,H₄-Triazole]-3-methyl)piperazine (CAS No. 135495406) represents an innovative approach to drug design with significant therapeutic potential. Its unique structure, comprising both piperazine and triazolyl moieties, positions it as a versatile scaffold for developing new pharmaceuticals. With ongoing research focused on optimizing its efficacy, safety, and application in various therapeutic areas, this compound holds great promise for addressing unmet medical needs.